2-ethyl-5-pyridin-3-yl-1H-pyrimidin-6-one

• IUPAC Name: 2-ethyl-5-pyridin-3-yl-1H-pyrimidin-6-one
• InChI: InChI=1S/C11H11N3O/c1-2-10-13-7-9(11(15)14-10)8-4-3-5-12-6-8/h3-7H,2H2,1H3,(H,13,14,15)
• InChI Key: MVPJXNRHQMYPTL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=C(C(=O)N1)C2=CN=CC=C2
• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol

Description

2-ethyl-5-pyridin-3-yl-1H-pyrimidin-6-one is a chemical compound that has gained significant attention in the field of scientific research. It is a heterocyclic compound that contains a pyrimidine ring and a pyridine ring, making it a potential candidate for drug discovery.

Mechanism of Action

The mechanism of action of 2-ethyl-5-pyridin-3-yl-1H-pyrimidin-6-one is complex and not fully understood. It is believed to inhibit the activity of specific enzymes, such as tyrosine kinases and phosphodiesterases, which are involved in the regulation of cell growth and inflammation. The compound has also been found to modulate the activity of certain receptors, such as adenosine receptors, which are involved in the regulation of neurotransmitter release.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-ethyl-5-pyridin-3-yl-1H-pyrimidin-6-one have been extensively studied. The compound has been found to have anti-inflammatory, anti-cancer, and neuroprotective effects. It has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-ethyl-5-pyridin-3-yl-1H-pyrimidin-6-one in lab experiments is its high purity and stability. The compound can be easily synthesized and purified, making it an ideal candidate for drug discovery. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 2-ethyl-5-pyridin-3-yl-1H-pyrimidin-6-one. One area of research is the development of new derivatives of this compound with improved solubility and potency. Another area of research is the investigation of the compound's potential use in the treatment of other diseases, such as diabetes and cardiovascular disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, 2-ethyl-5-pyridin-3-yl-1H-pyrimidin-6-one is a promising compound with a wide range of scientific research applications. Its high purity and stability make it an ideal candidate for drug discovery, and its anti-inflammatory, anti-cancer, and neuroprotective effects make it a potential treatment for various diseases. However, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 2-ethyl-5-pyridin-3-yl-1H-pyrimidin-6-one can be achieved through various methods, including the reaction of 3-amino-5-ethylpyridine with ethyl acetoacetate in the presence of a catalytic amount of p-toluenesulfonic acid. Another method involves the reaction of 5-ethyl-2-formylpyridine with urea in the presence of acetic acid. Both methods produce the desired compound with high yield and purity.

Scientific Research Applications

2-ethyl-5-pyridin-3-yl-1H-pyrimidin-6-one has shown promising results in various scientific research applications. It has been studied for its potential use in the treatment of cancer, inflammation, and neurological disorders. The compound has been found to inhibit the activity of certain enzymes, which are involved in the progression of these diseases.